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Compound of Interest

Compound Name: G007-LK

Cat. No.: B15586906 Get Quote

For researchers, scientists, and drug development professionals utilizing G007-LK, a potent

and selective inhibitor of Tankyrase 1 and 2, adherence to proper disposal protocols is

essential for maintaining a safe and compliant laboratory environment. While G007-LK is not

classified as a hazardous substance according to Regulation (EC) No. 1907/2006 (REACH),

responsible chemical management practices must be followed. This guide provides detailed,

step-by-step procedures for the appropriate disposal of G007-LK in various forms.

Key Chemical and Physical Properties
A summary of the key quantitative data for G007-LK is presented below to inform handling and

disposal decisions.

Property Value

CAS Number 1380672-07-0

Molecular Formula C₂₅H₁₆ClN₇O₃S

Molecular Weight 529.96 g/mol

Appearance White to off-white powder

Solubility DMSO: 25 mg/mL
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The following protocols provide detailed methodologies for the proper disposal of G007-LK in

its pure form, as a solution, and for its empty containers.

Disposal of Unused G007-LK (Solid)
Non-Hazardous Waste Stream: Unused or expired solid G007-LK should be disposed of as

non-hazardous chemical waste.

Packaging: Ensure the material is in a securely sealed container to prevent dust formation.

The original container is ideal.

Labeling: Clearly label the container as "Non-Hazardous Waste" and include the chemical

name "G007-LK".

Collection: Place the sealed and labeled container in the designated collection area for non-

hazardous solid chemical waste, following your institution's specific waste management

procedures.

Disposal of G007-LK Solutions
Solvent Consideration: The primary determinant for the disposal of G007-LK solutions is the

solvent used.

Aqueous Solutions: For dilute aqueous solutions of G007-LK, consult your institution's

guidelines for the disposal of non-hazardous aqueous waste. In many cases, these can be

neutralized to a pH between 6.0 and 8.0 and then discharged to the sanitary sewer with

copious amounts of water. Always verify local regulations before drain disposal.

Organic Solvent Solutions: Solutions of G007-LK in organic solvents (e.g., DMSO) must be

disposed of as hazardous chemical waste due to the flammability and potential toxicity of the

solvent.

Collection: Collect the waste solution in a designated, properly sealed, and labeled

hazardous waste container.

Labeling: The label must clearly indicate the full chemical name of all components (e.g.,

"G007-LK in Dimethyl Sulfoxide") and their approximate concentrations.
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Segregation: Do not mix with other incompatible waste streams.

Disposal of Empty G007-LK Containers
Triple Rinsing: To ensure the removal of any residual chemical, triple rinse the empty

container with a suitable solvent (e.g., ethanol or acetone).

Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as

hazardous chemical waste, following the procedure for organic solvent solutions.

Subsequent rinsates may be managed as non-hazardous waste, depending on institutional

policies.

Container Defacing: After rinsing, deface or remove the original label to prevent misuse.

Final Disposal: The clean, defaced container can typically be disposed of in the regular

laboratory glass or plastic recycling stream, or as general waste, in accordance with your

facility's procedures.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of G007-
LK.
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Caption: Decision tree for G007-LK disposal.

To cite this document: BenchChem. [Proper Disposal of G007-LK: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586906#g007-lk-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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